Addnc

• CAS RN: 114676-84-5
• Molecular Formula: C20H17F3N4O3
• Molecular Weight: 418.4 g/mol
• IUPAC Name: 7-[(2S,4S)-4-amino-2-methylpyrrolidin-1-yl]-1-(2,4-difluorophenyl)-6-fluoro-4-oxo-1,8-naphthyridine-3-carboxylic acid
• InChI: InChI=1S/C20H17F3N4O3/c1-9-4-11(24)7-26(9)19-15(23)6-12-17(28)13(20(29)30)8-27(18(12)25-19)16-3-2-10(21)5-14(16)22/h2-3,5-6,8-9,11H,4,7,24H2,1H3,(H,29,30)/t9-,11-/m0/s1
• InChI Key: IHZWSSPWZKJJMD-ONGXEEELSA-N
• Isomeric SMILES: C[C@H]1C[C@@H](CN1C2=C(C=C3C(=O)C(=CN(C3=N2)C4=C(C=C(C=C4)F)F)C(=O)O)F)N
• SMILES: CC1CC(CN1C2=C(C=C3C(=O)C(=CN(C3=N2)C4=C(C=C(C=C4)F)F)C(=O)O)F)N
• synonyms: 7-(4'-amino-2'-methylpyrrolidinyl)-1-(2,4-difluorophenyl)-1,4-dihydro-6-fluoro-4-oxo-1,8-naphthyridine-3-carboxylic acid; ADDNC

Description

Addnc, also known as 1,3-dimethylamylamine, is a synthetic compound that has gained attention in recent years for its potential use as a dietary supplement. It is commonly marketed as a pre-workout supplement, claiming to enhance athletic performance and increase energy levels. However, the safety and efficacy of Addnc have been a subject of debate, and there is a need for further research to understand its effects on the human body.

Mechanism of Action

The exact mechanism of action of Addnc is not fully understood, but it is believed to work by stimulating the release of neurotransmitters such as dopamine and norepinephrine. This leads to an increase in energy levels and a reduction in fatigue.
Biochemical and Physiological Effects:
Addnc has been shown to have a number of biochemical and physiological effects on the body. These include an increase in heart rate, blood pressure, and body temperature. It also enhances the release of glucose from the liver, leading to increased energy levels.

Advantages and Limitations for Lab Experiments

One advantage of Addnc as a research tool is its ability to enhance energy levels and cognitive function, which can be useful in conducting experiments that require sustained focus and attention. However, its potential side effects, such as increased heart rate and blood pressure, must be taken into consideration when designing experiments.

Future Directions

There are several areas of future research that could help to further our understanding of Addnc. These include:
1. Investigating the long-term effects of Addnc use on the human body, particularly with regard to cardiovascular health.
2. Exploring the potential use of Addnc as a treatment for various medical conditions, such as attention deficit hyperactivity disorder (ADHD) and narcolepsy.
3. Developing new synthetic analogs of Addnc that may have improved safety and efficacy profiles.
4. Conducting randomized controlled trials to evaluate the effectiveness of Addnc as a dietary supplement.
Conclusion:
In conclusion, Addnc is a synthetic compound that has gained attention for its potential use as a dietary supplement and pharmaceutical drug. While it has been the subject of numerous scientific studies, there is still much to be learned about its effects on the human body. Future research in this area could help to further our understanding of this compound and its potential applications.

Synthesis Methods

Addnc is synthesized through a chemical process that involves the reaction of methylamine with 4-methylhexanone. The resulting product is a white crystalline powder that is soluble in water and other organic solvents.

Scientific Research Applications

Addnc has been the subject of numerous scientific studies, with researchers exploring its potential applications in various fields. Some studies have focused on its use as a dietary supplement, while others have investigated its potential as a pharmaceutical drug.